Cas no 477712-70-2 ((3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone)
(3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- 3-{3-[(2,4-dichlorophenyl)methoxy]phenyl}-1-(4-methylbenzoyl)-1H-pyrazole
- (3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone
- (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone
-
- Inchi: 1S/C24H18Cl2N2O2/c1-16-5-7-17(8-6-16)24(29)28-12-11-23(27-28)18-3-2-4-21(13-18)30-15-19-9-10-20(25)14-22(19)26/h2-14H,15H2,1H3
- InChI Key: PNZLMJMVGWLCTJ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1COC1=CC=CC(=C1)C1C=CN(C(C2C=CC(C)=CC=2)=O)N=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 569
- XLogP3: 6.5
- Topological Polar Surface Area: 44.1
(3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 4R-0285-1MG |
(3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone |
477712-70-2 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 4R-0285-5MG |
(3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone |
477712-70-2 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 4R-0285-10MG |
(3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone |
477712-70-2 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 4R-0285-50MG |
(3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone |
477712-70-2 | >90% | 50mg |
£77.00 | 2025-02-08 | |
| Key Organics Ltd | 4R-0285-100MG |
(3-{3-[(2,4-dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone |
477712-70-2 | >90% | 100mg |
£110.00 | 2025-02-08 |
(3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone
Compound Introduction: (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone and CAS No. 477712-70-2
Introducing a sophisticated organic compound, (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone, identified by the CAS number 477712-70-2. This compound represents a significant advancement in the realm of pharmaceutical chemistry, showcasing a unique structural framework that has garnered considerable attention in recent years. The molecular architecture of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.
The structural complexity of (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone is characterized by the presence of a pyrazole core, which is a well-documented scaffold in medicinal chemistry. Pyrazole derivatives are renowned for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of this core with other functional groups enhances its potential pharmacological profile, making it an intriguing subject for research.
One of the most notable features of this compound is the presence of a (2,4-Dichlorobenzyl)oxy substituent on the phenyl ring attached to the pyrazole moiety. This specific substitution pattern has been extensively studied for its ability to modulate enzyme activity and interact with biological targets. The dichloro substituents on the benzyl group contribute to the compound's lipophilicity and electronic properties, which are critical factors in determining its binding affinity to biological receptors.
The 4-methylphenyl moiety further enriches the structural diversity of this compound. Methylphenyl groups are commonly found in pharmacologically active molecules due to their ability to enhance solubility and improve metabolic stability. The combination of these elements in (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone creates a multifaceted scaffold that can potentially interact with multiple biological pathways.
Recent research has highlighted the importance of such structurally complex compounds in addressing multifaceted diseases. For instance, studies have demonstrated that pyrazole derivatives can exhibit inhibitory effects on various kinases and enzymes involved in cancer progression. The presence of both (2,4-Dichlorobenzyl)oxy and 4-methylphenyl groups in this compound suggests that it may possess similar inhibitory capabilities, making it a valuable tool for investigating novel therapeutic strategies.
In addition to their potential anticancer applications, pyrazole derivatives have also shown promise in treating inflammatory and autoimmune disorders. The structural features of (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone align well with known pharmacophores responsible for these therapeutic effects. This alignment suggests that the compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the construction of the complex molecular framework efficiently.
Once synthesized, (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone undergoes rigorous testing to assess its biological activity and safety profile. High-throughput screening (HTS) techniques are often employed to identify potential binding interactions with target proteins and enzymes. These studies provide valuable insights into the compound's mechanism of action and its potential therapeutic applications.
The integration of computational chemistry tools has further enhanced the understanding of this compound's pharmacological properties. Molecular modeling techniques allow researchers to predict how the molecule interacts with biological targets at the atomic level. This approach has been instrumental in optimizing drug candidates by identifying key structural features that enhance binding affinity and selectivity.
In conclusion, (3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone (CAS No. 477712-70-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural framework and diverse functional groups make it a promising candidate for further exploration in drug discovery and development. Ongoing research aims to elucidate its biological activities and therapeutic potential, paving the way for novel treatments targeting various diseases.
477712-70-2 ((3-{3-[(2,4-Dichlorobenzyl)oxy]phenyl}-1H-pyrazol-1-yl)(4-methylphenyl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)